Cas no 112498-53-0 (1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI))
112498-53-0 structure
Product Name:1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)
CAS No:112498-53-0
MF:C7H15N3O
MW:157.213501214981
CID:129800
PubChem ID:13804826
Update Time:2025-04-19
1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)
- 1H-1,4,7-Triazonine-1-carboxaldehyde,octahydro-
- 112498-53-0
- SCHEMBL24672240
- 1,4,7-Triazonane-1-carbaldehyde
-
- Inchi: 1S/C7H15N3O/c11-7-10-5-3-8-1-2-9-4-6-10/h7-9H,1-6H2
- InChI Key: HCJQGIXHIGWWEL-UHFFFAOYSA-N
- SMILES: O=CN1CCNCCNCC1
Computed Properties
- Exact Mass: 157.12165
- Monoisotopic Mass: 157.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- PSA: 44.37
1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
112498-53-0 (1H-1,4,7-Triazonine-1-carboxaldehyde, octahydro- (9CI)) Related Products
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